Cas no 31964-91-7 (9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-)
31964-91-7 structure
Product Name:9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-
CAS No:31964-91-7
MF:C20H12O4
MW:316.306885719299
CID:314715
PubChem ID:193146
Update Time:2025-04-19
9H-Xanthen-9-one,2-(2-hydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-
- 2-(2-hydroxybenzoyl)xanthen-9-one
- 2-(2-Hydroxybenzoyl)xanthone
- DTXSID30185793
- 9H-Xanthen-9-one, 2-(2-hydroxybenzoyl)-
- 31964-91-7
-
- Inchi: 1S/C20H12O4/c21-16-7-3-1-5-13(16)19(22)12-9-10-18-15(11-12)20(23)14-6-2-4-8-17(14)24-18/h1-11,21H
- InChI Key: DXCYUBWSIUJNDA-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C2C=C(C(C3C=CC=CC=3O)=O)C=CC1=2)=O
Computed Properties
- Exact Mass: 316.07356
- Monoisotopic Mass: 316.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
9H-Xanthen-9-one,2-(2-hydroxybenzoyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
31964-91-7 (9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-) Related Products
- 1641-17-4(Mexenone)
- 90-47-1(Xanthone)
- 703-23-1(2-Hydroxy-6-methoxyacetophenone)
- 131-57-7(Oxybenzone)
- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 1201-38-3(2',5'-Dimethoxyacetophenone)
- 3722-51-8(Sieber Linker)
- 579-74-8(2-Methoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
- 1214-24-0(3,6-Dihydroxy-9H-xanthen-9-one)
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